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Basic Chemical Identity

The table below summarizes the fundamental identifying information for sodium imidazolate.

Property Details

CAS Registry Number 5587-42-8 [1] [2]

Chemical Name Sodium imidazole; 1H-Imidazole sodium salt; Sodium imidazolate [1] [2]

Molecular Formula C₃H₃N₂Na [1] [2]

Molecular Weight 90.06 g/mol [1] [2]

EC Number 226-988-5 [1]

Physical Form Light yellow to orange, free-flowing crystalline powder [2]

Melting Point 284 °C (decomposes) [2]

Storage 2-8°C [2]

Hazard and Safety Information
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Sodium imidazolate is classified as hazardous and poses several health risks, as detailed in the table below.

Hazard Class
Category
Code

Hazard Statement

Acute Toxicity (Oral,
Dermal, Inhalation)

Acute Tox. 4 H302 + H312 + H332 (Harmful if swallowed, in contact
with skin, or if inhaled) [1] [2]

Serious Eye Damage Eye Dam. 1 H318 (Causes serious eye damage) [1]

Skin Corrosion Skin Corr.

1A/1B

H314 (Causes severe skin burns and eye damage) [1]

[2]

Primary Research Context and Synthesis

While not commonly used as a standalone drug substance, sodium imidazolate is a key precursor in materials

science, particularly for synthesizing advanced frameworks.

Role in ZIFs: Sodium imidazolate serves as the anionic imidazolate linker. It can combine with metal

ions (like Zn²⁺ or Co²⁺) to form a class of materials known as Zeolitic Imidazolate Frameworks
(ZIFs) [3] [4]. These are a subset of Metal-Organic Frameworks (MOFs) with zeolite-like topologies

[3].
Bimetallic Imidazolates: Recent research explores the formation of bimetallic imidazolates (e.g.,

NaMnIm₃, NaMgIm₃), where sodium imidazolate reacts with other metal borohydrides. These
materials can exhibit unusual properties, such as colossal negative thermal expansion, which is

valuable for creating zero-expansion composites [5].
Synthesis Method: One common synthesis method is mechanochemical grinding. In research,

sodium imidazolate was ground with metal borohydrides (e.g., Mn(BH₄)₂) using a planetary ball mill
under inert conditions. The process involved specific ball-to-sample mass ratios and intermittent

milling cycles to initiate the reaction [5].

The following diagram illustrates the primary research applications and the role of sodium imidazolate in

material synthesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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